![molecular formula C15H12FNO4S B7513544 5-fluoro-2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid](/img/structure/B7513544.png)
5-fluoro-2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-fluoro-2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid, also known as FPEB, is a chemical compound that has gained significant attention in the field of neuroscience due to its potential as a PET radioligand for imaging the metabotropic glutamate receptor subtype 5 (mGluR5). In
Scientific Research Applications
5-fluoro-2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid has been extensively studied as a PET radioligand for imaging mGluR5 in the brain. mGluR5 is a G protein-coupled receptor that is involved in several important physiological processes, including learning and memory, synaptic plasticity, and drug addiction. Abnormalities in mGluR5 signaling have been implicated in several neurological and psychiatric disorders, including autism, schizophrenia, and addiction. This compound has been shown to have high affinity and selectivity for mGluR5, making it a promising tool for studying the role of mGluR5 in these disorders.
Mechanism of Action
5-fluoro-2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid binds to mGluR5 in a reversible and competitive manner, displacing endogenous ligands such as glutamate. The binding of this compound to mGluR5 can be visualized and quantified using PET imaging, allowing for the measurement of mGluR5 density and distribution in the brain. This compound has been shown to have a high signal-to-noise ratio and good test-retest reliability, making it a reliable tool for studying mGluR5 in vivo.
Biochemical and Physiological Effects:
This compound has been shown to have minimal physiological effects in animal models, suggesting that it is a safe and well-tolerated radioligand. However, it is important to note that this compound is not intended for human use and has not been evaluated for safety or efficacy in humans.
Advantages and Limitations for Lab Experiments
5-fluoro-2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid has several advantages as a PET radioligand for imaging mGluR5. It has high affinity and selectivity for mGluR5, making it a reliable tool for studying mGluR5 in vivo. It also has a high signal-to-noise ratio and good test-retest reliability, allowing for the measurement of mGluR5 density and distribution in the brain with high precision. However, this compound also has some limitations. It has a relatively short half-life of 109 minutes, which limits the time window for imaging studies. Additionally, this compound is not widely available and can be expensive to synthesize.
Future Directions
There are several future directions for research on 5-fluoro-2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid and mGluR5. One area of interest is the role of mGluR5 in addiction and substance abuse. This compound has been used to study mGluR5 in animal models of addiction, and there is growing evidence that mGluR5 antagonists may have therapeutic potential for treating addiction. Another area of interest is the development of new PET radioligands for imaging mGluR5. Several new compounds have been synthesized and tested in preclinical studies, and these compounds may offer improved imaging characteristics and/or better safety profiles than this compound. Finally, there is ongoing research on the role of mGluR5 in neurological and psychiatric disorders, and this compound may continue to be an important tool for studying these conditions.
Synthesis Methods
The synthesis of 5-fluoro-2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid involves several steps, starting with the reaction of 5-fluoro-2-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with (E)-2-phenylethenylamine and sodium hydride to form the desired product, this compound. The synthesis of this compound has been optimized to improve yields and purity, and several modifications to the original method have been reported.
properties
IUPAC Name |
5-fluoro-2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FNO4S/c16-12-6-7-14(13(10-12)15(18)19)17-22(20,21)9-8-11-4-2-1-3-5-11/h1-10,17H,(H,18,19)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVKSFTWMMBOCPX-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CS(=O)(=O)NC2=C(C=C(C=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=C(C=C(C=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.